Cas no 90610-52-9 (ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE)

• Product Name: ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE
• CAS No: 90610-52-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 4659259
• PubChem ID: 3729602
• Update Time: 2025-05-21

ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE Chemical and Physical Properties

Names and Identifiers

• ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE
• Acetic acid, 2-[(2-furanylmethyl)amino]-2-oxo-, ethyl ester
• Ethyl 2-((furan-2-ylmethyl)amino)-2-oxoacetate
• W18786
• ethyl 2-(furan-2-ylmethylamino)-2-oxoacetate
• MFCD00734878
• ethyl {[(furan-2-yl)methyl]carbamoyl}formate
• WS-00268
• 90610-52-9
• SY333313
• Ethyl 2-[(2-Furylmethyl)amino]-2-oxoacetate
• CS-0079963

• Inchi： 1S/C9H11NO4/c1-2-13-9(12)8(11)10-6-7-4-3-5-14-7/h3-5H,2,6H2,1H3,(H,10,11)
• InChI Key： NQAJJHQYXIZSBM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE

Comprehensive Guide to ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE (CAS No. 90610-52-9)

ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE (CAS No. 90610-52-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. This ester derivative, featuring a furan-2-ylmethyl group, is widely utilized in synthetic chemistry due to its unique reactivity and structural properties. Researchers and industry professionals often search for "ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE uses" or "CAS 90610-52-9 applications," highlighting its relevance in modern chemical research.

The molecular structure of ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE combines a carbamoyl moiety with an ethyl formate group, making it a versatile building block for synthesizing complex molecules. Its furan ring contributes to its electron-rich nature, which is advantageous in reactions like cross-coupling or nucleophilic substitutions. Given the rising interest in sustainable chemistry, queries such as "green synthesis of furan derivatives" or "bio-based chemical intermediates" align well with this compound's potential applications.

In pharmaceutical research, ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE serves as a precursor for designing novel drug candidates. Its furan moiety is particularly valuable in developing antimicrobial and anti-inflammatory agents, addressing trending topics like "new antibiotic scaffolds" and "furan-based therapeutics." Additionally, its role in agrochemical formulations—such as crop protection agents—resonates with searches for "eco-friendly pesticides" and "furan derivatives in agriculture."

The compound's physicochemical properties, including solubility in organic solvents and moderate thermal stability, make it suitable for industrial-scale processes. Laboratories frequently inquire about "ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE synthesis methods" or "CAS 90610-52-9 suppliers," reflecting its commercial demand. Analytical techniques like NMR, HPLC, and mass spectrometry are typically employed to ensure purity, a point of interest for quality-conscious buyers searching for "high-purity furan compounds."

From a market perspective, the demand for ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE is driven by innovations in biodegradable materials and specialty chemicals. Its compatibility with polymer chemistry aligns with the growing focus on "sustainable packaging materials" and "bio-based polymers." Furthermore, its potential in electronic materials, such as organic semiconductors, taps into the booming interest in "organic electronics" and "flexible displays."

Safety and handling of ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE adhere to standard laboratory protocols, with emphasis on proper ventilation and PPE. While not classified as hazardous under normal conditions, users often search for "safe handling of carbamate esters" or "furan compound storage," underscoring the importance of responsible usage. Regulatory compliance, particularly in regions like the EU and North America, is another frequent query, with terms like "REACH compliance for furan derivatives" gaining traction.

In summary, ETHYL [(FURAN-2-YLMETHYL)CARBAMOYL]FORMATE (CAS No. 90610-52-9) is a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its alignment with trends like sustainability, drug discovery, and green chemistry ensures its continued relevance. For researchers and manufacturers, understanding its "synthetic pathways," "industrial applications," and "safety profiles" is key to leveraging its full potential in innovative projects.